5-chloro-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C20H20ClNO3
• Molecular Weight: 357.8 g/mol
• IUPAC Name: 5-chloro-3-hydroxy-1-methyl-3-[2-oxo-2-(4-propan-2-ylphenyl)ethyl]indol-2-one
• InChI: InChI=1S/C20H20ClNO3/c1-12(2)13-4-6-14(7-5-13)18(23)11-20(25)16-10-15(21)8-9-17(16)22(3)19(20)24/h4-10,12,25H,11H2,1-3H3
• InChI Key: IEIQAPAUXKSIGD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)CC2(C3=C(C=CC(=C3)Cl)N(C2=O)C)O

Description

The compound 5-chloro-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one is a substituted indole derivative characterized by:

• A 5-chloro substituent on the indole ring.
• A 3-hydroxy group and a 2-(4-isopropylphenyl)-2-oxoethyl side chain at position 2.
• A 1-methyl group on the nitrogen atom of the indole core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-chloro-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one typically involves multi-step organic reactions. One common method includes the Fischer indole synthesis, where phenylhydrazine reacts with a ketone under acidic conditions to form the indole core

Industrial Production Methods

Industrial production of this compound may involve large-scale batch reactors where the reaction conditions are optimized for yield and purity. Catalysts and solvents are carefully chosen to facilitate the reaction while minimizing by-products. The final product is purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxy group can be oxidized to a ketone using oxidizing agents like PCC (Pyridinium chlorochromate).

Reduction: The carbonyl group can be reduced to an alcohol using reducing agents such as sodium borohydride (NaBH4).

Substitution: The chloro group can undergo nucleophilic substitution reactions with various nucleophiles to form different derivatives.

Common Reagents and Conditions

Oxidation: PCC, DMSO (Dimethyl sulfoxide)

Reduction: NaBH4, LiAlH4 (Lithium aluminium hydride)

Substitution: Nucleophiles like amines, thiols, or alkoxides

Major Products Formed

Oxidation: Formation of a ketone derivative

Reduction: Formation of an alcohol derivative

Substitution: Formation of various substituted indole derivatives

Scientific Research Applications

5-chloro-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and in the development of new synthetic methodologies.

Biology: Studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

Industry: Utilized in the synthesis of advanced materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-chloro-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one involves its interaction with specific molecular targets. The indole core can bind to various receptors and enzymes, modulating their activity. This compound may inhibit or activate specific pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Structural Modifications in the Aromatic Side Chain

The 2-oxoethyl side chain at position 3 is a common feature among analogs, but substituents on the phenyl ring vary significantly, influencing physicochemical and biological properties:

Compound Name	Substituent on Phenyl Ring	Molecular Formula	Molecular Weight (g/mol)	Key Differences	Evidence ID
Target Compound	4-isopropylphenyl	Not explicitly provided	-	Reference compound
5-Chloro-3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-1,3-dihydro-3-hydroxy-1-(4-methylbenzyl)-1H-indol-2-one	3,4-dimethoxyphenyl	C₂₆H₂₄ClNO₅	465.93	4-methylbenzyl at N1; 3,4-dimethoxy
5-Chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one	2,4-dimethoxyphenyl	C₂₆H₂₄ClNO₅	465.93	2,4-dimethoxy; 4-methylbenzyl at N1
5-Chloro-1-ethyl-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one	Phenyl (no substitution)	C₁₈H₁₆ClNO₃	329.78	Ethyl at N1; unsubstituted phenyl
5-Chloro-1-(4-chlorobenzyl)-3-{[(3-methylbutanoyl)oxy]imino}-1,3-dihydro-2H-indol-2-one	4-chlorobenzyl + oxime substituent	C₂₀H₁₉Cl₂N₂O₃	406.28	Oxime functionalization; dual chloro

Key Observations :

• Electron-Donating vs.
• N1 Substituents : The target compound’s 1-methyl group contrasts with bulkier substituents like 4-methylbenzyl () or ethyl (), which could sterically hinder target binding.

Physicochemical Properties

Available data for analogs highlight trends in solubility, stability, and acidity:

Compound Name	Density (g/cm³)	Boiling Point (°C)	pKa	Stability Notes	Evidence ID
5-Chloro-1-ethyl-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one	1.329 (Predicted)	595.3 (Predicted)	10.78	No stability data
Monohydrate of 5-(2-(4-(1,2-benzisothiazol-3-yl)-1-piperazinyl)-ethyl)-6-chloro-1,3-dihydro-2H-indol-2-one hydrochloride	-	-	-	Stable enough for formulation

Key Observations :

• The pKa of ~10.78 () suggests moderate acidity, likely due to the hydroxyl group at position 3.

Biological Activity

5-Chloro-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one (CAS No. 442573-45-7) is a compound of interest due to its potential biological activities, particularly in cancer research. This article reviews its synthesis, biological activity, and relevant case studies.

The compound has the following chemical properties:

• Molecular Formula : C19H18ClNO3
• Molecular Weight : 343.8 g/mol
• Boiling Point : 578.6 ± 50.0 °C (predicted)
• Density : 1.295 ± 0.06 g/cm³ (predicted)
• pKa : 10.90 ± 0.20 (predicted) .

Synthesis

The synthesis of this compound typically involves the reaction of chloroindole derivatives with appropriate acylating agents under controlled conditions to yield the desired indole structure with specific substitutions that enhance biological activity .

Antiproliferative Effects

Recent studies have demonstrated that derivatives of this compound exhibit significant antiproliferative activity against various cancer cell lines. For instance, compounds derived from similar structures have shown GI50 values ranging from 29 nM to 78 nM against mutant EGFR/BRAF pathways . The structure-activity relationship indicates that modifications on the phenyl group can enhance antiproliferative effects.

Compound	GI50 (nM)	Activity Description
5-Chloro-Indole Derivative A	35	Potent against MCF-7 cancer cell line
5-Chloro-Indole Derivative B	47	Moderate potency against LOX-IMVI melanoma cell line
Reference Compound (Osimertinib)	8	Standard for comparison in EGFR inhibition

The mechanism of action appears to involve the inhibition of key signaling pathways associated with cancer cell proliferation. Specifically, studies suggest that these compounds can inhibit the activity of mutant EGFR and BRAF, leading to reduced cell viability and increased apoptosis . The compounds have been shown to induce caspase activation, which is critical for the apoptotic process.

Study on Melanoma Cells

In a study evaluating the cytotoxic effects on LOX-IMVI melanoma cells, derivatives of the compound were tested for their ability to reduce cell viability. The most potent derivative exhibited an IC50 value of 0.96 µM, significantly lower than the control staurosporine (IC50 = 7.10 µM). This indicates a strong potential for these compounds in targeted cancer therapies .

Structure-Activity Relationship Analysis

A detailed structure-activity relationship analysis revealed that variations in substituents on the indole ring significantly affect biological activity. For example, substituents at different positions on the phenyl group were found to modulate binding affinity and inhibitory potency against EGFR .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 5-chloro-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one?

• Methodological Answer : The compound can be synthesized via multi-step protocols involving indole core functionalization. Key steps include:

• Friedel-Crafts acylation to introduce the 4-isopropylphenyl-2-oxoethyl group.
• Chlorination using POCl₃/DMF under controlled conditions to ensure regioselectivity at the 5-position .
• Reductive alkylation (e.g., NaBH₄) for methyl group introduction at the 1-position .
• Purification via flash column chromatography (silica gel, gradient elution with ethyl acetate/hexane) .

Q. How should researchers validate the structural integrity and purity of this compound?

• Methodological Answer :

• Spectroscopic validation :
• ¹H/¹³C-NMR to confirm substituent positions and stereochemistry (e.g., hydroxy group at C3, methyl at N1) .
• HR-ESI-MS for exact mass verification (e.g., [M+H]⁺ ion matching theoretical m/z within 3 ppm error) .
• Crystallography : Single-crystal X-ray diffraction (if crystallizable) to resolve 3D conformation and hydrogen-bonding networks .

Q. What safety protocols are essential during laboratory handling?

• Methodological Answer :

• Skin/Eye Contact : Immediately rinse with water for 15 minutes; remove contaminated clothing .
• Inhalation : Use fume hoods during synthesis due to volatile reagents (e.g., POCl₃) .
• Waste Disposal : Neutralize acidic/byproduct waste before disposal per institutional guidelines .

Advanced Research Questions

Q. How can computational tools predict this compound’s bioactivity or stability?

• Methodological Answer :

• Molecular docking (MOE software) : Screen against target proteins (e.g., enzymes with indole-binding pockets) using force fields like AMBER .
• DFT calculations : Optimize geometry (B3LYP/6-31G*) to assess electronic properties (e.g., HOMO-LUMO gaps for redox stability) .
• MD simulations : Simulate solvation dynamics in aqueous/PBS buffers to predict aggregation behavior .

Q. What experimental designs are optimal for studying environmental degradation pathways?

• Methodological Answer :

• Long-term abiotic studies : Expose to UV light, varying pH, and temperatures (25–60°C) to monitor hydrolysis/photolysis .
• Biotic assays : Use microbial consortia (e.g., soil samples) under aerobic/anaerobic conditions to track metabolite formation via LC-MS/MS .
• Split-plot designs : Randomize environmental variables (e.g., pH, light) to isolate degradation mechanisms .

Q. How can researchers resolve contradictions between experimental and theoretical spectral data?

• Methodological Answer :

• Dynamic NMR : Probe temperature-dependent conformational changes (e.g., keto-enol tautomerism affecting hydroxy group shifts) .
• Isotopic labeling : Introduce ¹³C at the oxoethyl group to validate coupling patterns in ¹³C-NMR .
• Comparative crystallography : Cross-reference experimental XRD data with DFT-optimized structures to identify steric distortions .

Q. What strategies improve yield in multi-step synthesis?

• Methodological Answer :

• Reagent optimization : Replace NaBH₄ with selective reductants (e.g., LiAlH(t-Bu)₃) to minimize over-reduction .
• Flow chemistry : Implement continuous reactors for exothermic steps (e.g., acylation) to enhance reproducibility .
• DoE (Design of Experiments) : Use factorial designs to optimize temperature, stoichiometry, and catalyst loading .

Q. How does solvent selection influence polymorph formation during crystallization?

• Methodological Answer :

• Solvent screening : Test polar aprotic (DMF, DMSO) vs. protic (ethanol, water) solvents to stabilize specific hydrogen-bonding motifs .
• Anti-solvent diffusion : Gradually add hexane to saturated DCM solutions to control nucleation rates .
• PXRD monitoring : Track polymorph evolution over time to identify metastable forms .

Theoretical and Methodological Integration

Q. How can researchers align experimental workflows with conceptual frameworks (e.g., drug design or environmental impact)?

• Methodological Answer :

• Structure-Activity Relationship (SAR) : Link indole core modifications (e.g., chloro, isopropyl groups) to biological targets (e.g., kinase inhibition) using pharmacophore models .
• Risk assessment matrices : Integrate environmental persistence data (half-life, bioaccumulation) with ecotoxicology models (e.g., ECOSAR) .